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Compound of Interest

Compound Name: 4-Pyridoxic Acid-d3

Cat. No.: B602533

This technical guide provides a comprehensive overview of 4-Pyridoxic Acid-d3, a deuterated
stable isotope-labeled internal standard for 4-Pyridoxic Acid. It is intended for researchers,
scientists, and drug development professionals utilizing this compound in their studies. This
document outlines typical product specifications, detailed analytical methodologies, and the
metabolic context of its unlabeled analogue.

Certificate of Analysis and Specifications

While a Certificate of Analysis (CoA) is specific to each manufactured lot, the following table
summarizes the typical specifications for 4-Pyridoxic Acid-d3 based on commercially
available data.[1][2] Lot-specific CoAs should be obtained from the supplier.
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Parameter Typical Specification

Product Name 4-Pyridoxic Acid-d3

CAS Number 1435934-03-4

Molecular Formula CsHsD3NOa4

Molecular Weight 186.18 g/mol

Purity >95% (typically determined by HPLC)[1]
Appearance Solid

Storage Temperature -20°C[1]

Isotopic Enrichment Deuterium

Unlabeled CAS No. 82-82-6[1]

Experimental Protocols

The quantification of 4-Pyridoxic Acid in biological matrices is commonly performed using High-
Performance Liquid Chromatography (HPLC). 4-Pyridoxic Acid-d3 serves as an ideal internal
standard for these assays due to its similar chemical and physical properties to the unlabeled
analyte, allowing for accurate quantification by correcting for matrix effects and variations in
sample processing.

HPLC Method for the Analysis of 4-Pyridoxic Acid in
Human Urine

This section details a validated HPLC-UV method for the determination of 4-pyridoxic acid in

human urine.
2.1.1. Sample Preparation

e To a 1.0 mL aliquot of a urine sample, add a known concentration of 4-Pyridoxic Acid-d3 as
an internal standard.

e Add 100 pL of 6% perchloric acid to precipitate proteins.
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e Vortex the mixture for 1 minute.

e Centrifuge the sample at 10,000 x g for 10 minutes.
 Filter the supernatant through a 0.22 um syringe filter.
o The filtered supernatant is ready for HPLC analysis.
2.1.2. Chromatographic Conditions

e Instrument: Waters 2695 separation module with a Waters 2998 photodiode array detector or
equivalent.

e Column: Waters Symmetry® C18, 250 mm x 4.6 mm, 5 pm particle size.

o Mobile Phase: A mixture of methanol and 35 mM sodium phosphate buffer containing 2.5
mM sodium heptane polysulfonate, adjusted to pH 3.5 with 85% o-phosphoric acid.

e Flow Rate: 1.0 mL/min.

e Column Temperature: 25°C.
* Injection Volume: 50 pL.

o Detection: UV at 302 nm.

e Run Time: 10 minutes.
2.1.3. Data Analysis

The concentration of 4-pyridoxic acid in the urine sample is determined by comparing the peak
area ratio of the analyte to the internal standard (4-Pyridoxic Acid-d3) against a calibration
curve prepared with known concentrations of unlabeled 4-pyridoxic acid and a constant
concentration of the internal standard.

Experimental Workflow
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Workflow for the HPLC analysis of 4-Pyridoxic Acid in urine.
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Metabolic Pathway

4-Pyridoxic acid is the primary catabolic end product of vitamin B6 metabolism. The biologically
active form of vitamin B6, pyridoxal 5'-phosphate (PLP), is dephosphorylated to pyridoxal.
Pyridoxal is then oxidized to 4-pyridoxic acid, which is subsequently excreted in the urine. This
conversion is catalyzed by aldehyde oxidase or an NAD+-dependent aldehyde dehydrogenase.
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Metabolic conversion of Pyridoxal 5'-phosphate to 4-Pyridoxic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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